Cas no 877636-50-5 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• CAS No: 877636-50-5
• MF: C₂₀H₁₇N₃O₆S
• MW: 427.430483579636
• CID: 6283145
• PubChem ID: 16832369
• Update Time: 2025-07-16

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate
• AKOS024654802
• SR-01000020411
• SR-01000020411-1
• [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methyl-3-nitrobenzoate
• MLS-0437363.0001
• AB00687548-01
• 877636-50-5
• F2510-0132

• Inchi： 1S/C20H17N3O6S/c1-11-4-5-14(7-16(11)23(26)27)19(25)29-18-9-28-15(8-17(18)24)10-30-20-21-12(2)6-13(3)22-20/h4-9H,10H2,1-3H3
• InChI Key： WOZSIIFMORAHLG-UHFFFAOYSA-N
• SMILES： S(C1N=C(C)C=C(C)N=1)CC1=CC(C(=CO1)OC(C1C=CC(C)=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 427.08380644g/mol
• Monoisotopic Mass: 427.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 150Ų

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate

Introduction to 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate and Its Significance in Modern Chemical Biology

The compound with the CAS no. 877636-50-5, specifically named as 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular biology research. The unique combination of a pyrimidine core, a sulfanyl methyl group, and a nitro-substituted benzoate moiety endows it with distinctive chemical properties that make it a valuable candidate for further exploration.

At the heart of this compound's appeal lies its structural complexity, which is not merely an academic curiosity but a practical asset in the development of novel therapeutic agents. The presence of the 4,6-dimethylpyrimidin-2-yl group introduces a rigid heterocyclic system that can interact selectively with biological targets, while the sulfanylmethyl moiety provides a versatile handle for further functionalization. This dual functionality has been exploited in various synthetic strategies aimed at modulating biological pathways relevant to diseases such as cancer, inflammation, and neurodegeneration.

Recent advancements in chemical biology have highlighted the importance of scaffold-hopping—designing molecules with novel structural motifs—to overcome resistance mechanisms and enhance pharmacological efficacy. The 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate structure exemplifies this principle by integrating multiple pharmacophoric elements into a single entity. This approach has been particularly successful in the development of kinase inhibitors, where precise spatial orientation of functional groups is critical for binding affinity and selectivity.

The nitrobenzoate component of the molecule is another key feature that contributes to its biological activity. Nitroaromatic compounds have long been recognized for their therapeutic potential, with derivatives exhibiting antimicrobial, antitumor, and anti-inflammatory properties. The electron-withdrawing nature of the nitro group enhances the molecule's reactivity and allows for diverse chemical transformations, including reduction to amino groups or diazotization for further derivatization. These properties make it an attractive building block for medicinal chemists seeking to design molecules with tailored biological profiles.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. Initial screening assays suggest that it may interfere with key signaling pathways by competing with endogenous ligands or by modulating enzyme activity. For instance, the pyrimidine scaffold is known to interact with ATP-binding sites in kinases and other enzymes, while the sulfanyl methyl group can engage in hydrogen bonding or hydrophobic interactions with protein surfaces. The nitrobenzoate moiety may further contribute to binding affinity through π-stacking interactions or redox-active properties.

The synthesis of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate presents both challenges and opportunities for synthetic chemists. The multi-step process involves constructing the pyran ring system, introducing the sulfanyl methyl group via nucleophilic substitution or cross-coupling reactions, and finally incorporating the nitrobenzoate moiety through esterification or other coupling strategies. Advances in catalytic methods have made these transformations more efficient and scalable, enabling researchers to explore analogues of this compound with modified substituents.

One particularly promising area of research is the exploration of this compound's derivatives as tools for probing protein-protein interactions (PPIs). The rigid core structure combined with multiple interaction points makes it an ideal candidate for designing probes that can disrupt or stabilize specific protein complexes implicated in disease pathogenesis. For example, kinases are central mediators of many signaling pathways, and small molecules that inhibit their activity have therapeutic potential. By fine-tuning the substituents on this scaffold, researchers can generate libraries of compounds with varying affinities and selectivities toward different kinase targets.

The role of computational chemistry in optimizing this compound's properties cannot be overstated. Molecular modeling techniques allow researchers to predict binding modes, calculate interaction energies, and screen large libraries of virtual compounds before undertaking laborious synthetic efforts. These methods have been instrumental in identifying lead candidates for further development and have accelerated the pace at which new drugs are discovered.

Looking ahead, the future prospects for 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methyl-3-nitrobenzoate and its derivatives are bright. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. The integration of machine learning algorithms into drug discovery pipelines promises to further enhance our capacity to identify novel therapeutics based on principles like scaffold-hopping and structure-based design.

In conclusion,6-{(4,6-dimethylpyrimidin-2-y lsulfanylmethyl)-} -{4 oxo -{ 4 H -pyran -3 - yl } } -{ 4 -methyl -{ 3 -nitrobenz o ate } } (CAS no. 877636 -50 -5) stands as a testament to the power of interdisciplinary collaboration between organic chemistry , biochemistry , pharmacology , and computational science . Its unique structural features , coupled with promising preliminary data , make it a compelling candidate for further investigation . As research continues , we can expect this molecule to play an increasingly important role in the development of next-generation therapeutics that address some of humanity ' s most pressing health challenges .